Cas no 2228767-11-9 (3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile
• CAS No: 2228767-11-9
• MF: C₆H₅N₅O
• MW: 163.136799573898
• CID: 6258877
• PubChem ID: 165839774
• Update Time: 2025-06-08

3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile
• 2228767-11-9
• EN300-1816135

• Inchi： 1S/C6H5N5O/c7-3-6(1-4(12)2-6)5-8-10-11-9-5/h1-2H2,(H,8,9,10,11)
• InChI Key： FKDSHPSXGDJFJP-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2N=NNN=2)C1

Computed Properties

• Exact Mass: 163.04940980g/mol
• Monoisotopic Mass: 163.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 95.3Ų

Additional information on 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile

Introduction to 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 2228767-11-9)

3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile, identified by its CAS number 2228767-11-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core functionalized with a nitrile group and a tetrazole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The cyclobutane ring in 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile introduces rigidity to the molecular framework, which can enhance binding affinity and selectivity in biological targets. This structural motif has been widely studied for its potential in designing bioactive molecules due to its ability to mimic certain natural product scaffolds. The presence of the tetrazole group further enriches the chemical space, providing additional hydrogen bonding capabilities and electronic properties that can be exploited for pharmacological interactions.

The nitrile substituent at the 1-position of the cyclobutane ring is another critical feature that contributes to the compound's reactivity and potential biological activity. Nitrile groups are known to participate in various biochemical pathways and can serve as pharmacophores in drug design. Their ability to engage in hydrogen bonding and exhibit polar characteristics makes them valuable for modulating receptor interactions. In recent years, there has been growing interest in incorporating nitrile functionalities into drug candidates due to their versatility and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of the cyclobutane, tetrazole, and nitrile moieties in 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile suggests potential interactions with a wide range of biological targets. For instance, studies have indicated that tetrazole-containing compounds often exhibit antimicrobial and anti-inflammatory properties. The rigid cyclobutane core may enhance binding stability, while the nitrile group could facilitate covalent interactions with biological macromolecules.

The synthesis of 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile presents both challenges and opportunities for medicinal chemists. The incorporation of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the construction of complex heterocyclic systems. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process of building intricate molecular architectures.

In the context of drug discovery, 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile represents a valuable scaffold for developing novel therapeutic agents. Its unique structural features offer a balance between rigidity and flexibility, which is often desirable in drug design. The compound's potential biological activity has not been fully explored but is anticipated to be significant given its structural similarity to known bioactive molecules. Further research is warranted to elucidate its pharmacological profile and explore its therapeutic potential.

One area of particular interest is the use of this compound as a precursor for more complex derivatives. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of compounds with tailored properties. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to maximize the likelihood of identifying potent and selective lead compounds.

The role of computational tools in analyzing the structure-property relationships (SPR) of such compounds cannot be overstated. Advanced software packages allow researchers to predict physicochemical properties, assess metabolic stability, and evaluate potential toxicity profiles before undertaking costly experimental validations. These predictions can guide synthetic efforts toward optimizing both potency and safety.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like 3-oxo-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutane-1-carbonitrile exemplify how innovative molecular design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic techniques and computational methods, researchers are paving the way for next-generation therapeutics that address unmet medical needs more effectively than ever before.